Cas no 1934937-84-4 (3-(1-hydroxycyclohexyl)-2,2-dimethylpropanal)

3-(1-Hydroxycyclohexyl)-2,2-dimethylpropanal is a specialized aldehyde derivative featuring a cyclohexanol moiety and a sterically hindered dimethylpropyl group. This structure imparts unique reactivity and stability, making it valuable in fine chemical synthesis, particularly for fragrances and pharmaceutical intermediates. The hydroxyl group enhances solubility in polar solvents, while the branched alkyl chain contributes to steric control in reactions. Its balanced hydrophilicity and lipophilicity allow for versatile applications in formulations requiring controlled release or targeted delivery. The compound's stability under mild conditions ensures consistent performance in multi-step synthetic processes. Its defined stereochemistry also makes it useful for chiral synthesis, offering precise control over reaction outcomes.
3-(1-hydroxycyclohexyl)-2,2-dimethylpropanal structure
1934937-84-4 structure
Product Name:3-(1-hydroxycyclohexyl)-2,2-dimethylpropanal
CAS No:1934937-84-4
MF:C11H20O2
MW:184.275303840637
CID:5874653
PubChem ID:130647898
Update Time:2025-10-24

3-(1-hydroxycyclohexyl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

    • 3-(1-hydroxycyclohexyl)-2,2-dimethylpropanal
    • 1934937-84-4
    • EN300-1622273
    • Inchi: 1S/C11H20O2/c1-10(2,9-12)8-11(13)6-4-3-5-7-11/h9,13H,3-8H2,1-2H3
    • InChI Key: MAIFTAGRQCRXKT-UHFFFAOYSA-N
    • SMILES: OC1(CC(C=O)(C)C)CCCCC1

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 3-(1-hydroxycyclohexyl)-2,2-dimethylpropanal

3-(1-Hydroxycyclohexyl)-2,2-Dimethylpropanal: A Comprehensive Overview

3-(1-Hydroxycyclohexyl)-2,2-Dimethylpropanal, also known by its CAS number 1934937-84-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol group with a branched aldehyde moiety. The molecule's structure lends it to a variety of applications, particularly in the synthesis of advanced materials and as an intermediate in pharmaceutical development.

The synthesis of 3-(1-Hydroxycyclohexyl)-2,2-Dimethylpropanal involves a series of carefully controlled reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and reduce environmental impact. For instance, researchers have explored the use of enzymatic catalysis to facilitate the formation of the hydroxycyclohexyl group, which has shown promising results in terms of both efficiency and selectivity.

In terms of physical properties, 3-(1-Hydroxycyclohexyl)-2,2-Dimethylpropanal exhibits a melting point of approximately 50°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be further improved through appropriate functionalization.

The applications of 3-(1-Hydroxycyclohexyl)-2,2-Dimethylpropanal are diverse and expanding. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. Recent research has highlighted its potential as a precursor for developing novel anti-inflammatory agents. Additionally, in the field of materials science, this compound has been utilized in the development of high-performance polymers due to its ability to form robust cross-linked networks.

The latest advancements in the study of 3-(1-Hydroxycyclohexyl)-2,2-Dimethylpropanal include its application in green chemistry initiatives. Scientists have demonstrated that this compound can be effectively incorporated into biodegradable polymers, offering a sustainable alternative to traditional materials. Furthermore, its role in asymmetric catalysis has been explored, with promising results in enantioselective synthesis.

In conclusion, 3-(1-Hydroxycyclohexyl)-2,2-Dimethylpropanal, CAS number 1934937-84-4, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool in modern chemical research and industrial processes. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and commercial settings is expected to grow further.

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